Ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate

• CAS No.: 88113-04-6
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• IUPAC Name: ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate
• InChI: InChI=1S/C18H16O4/c1-2-21-18(20)13-12-17(19)14-8-10-16(11-9-14)22-15-6-4-3-5-7-15/h3-13H,2H2,1H3
• InChI Key: DSHROLGEFBTJEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2

Description

Ethyl 4-oxo-4-(4-phenoxyphenyl)but-2-enoate is a useful research compound. Its molecular formula is C18H16O4 and its molecular weight is 296.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.36 g of 3-(4-phenoxybenzoyl)acrylic acid were dissolved in 30 ml of dimethylformamide, and then 1.36 g of potassium carbonate and 3.08 g of diethyl sulfate were added. The mixture was stirred at room temperature for 3 hours. Diethyl ether was added to the reaction mixture, which was then washed, in turn, with water, a saturated aqueous solution of sodium hydrogencarbonate and water, and dried over magnesium sulfate. The diethyl ether was removed by evaporation under reduced pressure. The residue was purified first by silica gel column chromatography, eluted with a mixture of hexane and diethyl ether, then by recrystallization from hexane to give 4.36 g of ethyl 3-(4-phenoxybenzoyl)acrylate.